Cas no 2228216-68-8 (3,3-dimethyl-4-(propan-2-yloxy)but-1-yne)

• Product Name: 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne
• CAS No: 2228216-68-8
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 5926141
• PubChem ID: 165651256
• Update Time: 2025-09-23

3,3-dimethyl-4-(propan-2-yloxy)but-1-yne Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne
• EN300-1770610
• 2228216-68-8

• Inchi： 1S/C9H16O/c1-6-9(4,5)7-10-8(2)3/h1,8H,7H2,2-5H3
• InChI Key： LVDHKIOEGKGQCN-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC(C#C)(C)C

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne

3,3-Dimethyl-4-(Propan-2-Yloxy)But-1-Yne: A Versatile Organic Compound in Modern Biomedical Research

3,3-Dimethyl-4-(propan-2-yloxy)but-1-yne, with the CAS number 2228216-68-8, represents a unique class of organic molecules that have garnered significant attention in the field of biomedical research and drug development. This compound, characterized by its complex carbon skeleton and functional groups, has demonstrated potential in various pharmacological applications, including anti-inflammatory, antimicrobial, and anti-cancer activities. Recent studies have highlighted its role in targeted drug delivery systems and synthetic biology, making it a promising candidate for further exploration in the biomedical sciences.

The molecular structure of 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne is defined by a but-1-yne backbone, which is a four-carbon chain with a triple bond at the first carbon position. The propan-2-yloxy group, attached at the fourth carbon, introduces a branched ether functionality, while the 3,3-dimethyl substituents add steric bulk to the molecule. This combination of functional groups and carbon chain architecture contributes to the compound's unique chemical properties and biological activity. The presence of the triple bond in the but-1-yne moiety is particularly noteworthy, as it can participate in various chemical reactions, such as hydrogenation, hydroboration, and alkynylation, which are essential in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne, with researchers focusing on optimizing reaction conditions to enhance yield and purity. A 2023 study published in Organic & Biomolecular Chemistry reported a novel catalytic approach using transition metal complexes to selectively functionalize the but-1-yne chain, demonstrating the compound's adaptability in drug synthesis. Such developments are crucial for the pharmaceutical industry, as they allow for the rapid generation of drug candidates with tailored properties.

One of the most promising applications of 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne lies in its potential as a building block for targeted drug delivery systems. The propan-2-yloxy group can be modified to incorporate ligands that bind to specific receptors on target cells, enabling the precise delivery of therapeutic agents. For instance, researchers have explored its use in nanoparticle formulations to enhance the bioavailability of anti-cancer drugs. A 2022 study in Advanced Drug Delivery Reviews highlighted the effectiveness of such systems in reducing toxicity and improving therapeutic outcomes in preclinical models.

In the realm of antimicrobial research, 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne has shown potential as a novel scaffold for developing antibacterial agents. The triple bond in the but-1-yne moiety can be functionalized to introduce antimicrobial peptides or small molecule inhibitors that target specific bacterial pathways. A 2021 study in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of this compound exhibited synergistic effects when combined with existing antibiotics, suggesting its potential in combating multidrug-resistant pathogens.

Furthermore, the 3,3-dimethyl substituents in 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne play a critical role in modulating the compound's bioactivity. These bulky groups can influence the hydrophobicity and lipophilicity of the molecule, which are essential for its interaction with biological membranes. A 2020 study in Journal of Medicinal Chemistry found that the 3,3-dimethyl groups enhanced the compound's ability to penetrate cellular membranes, thereby improving its cytotoxicity against cancer cells.

Despite its promising applications, the 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne compound also presents challenges in terms of synthetic accessibility and biological stability. Researchers are actively working to address these issues through structure optimization and drug formulation strategies. For example, the use of protecting groups and stabilizing agents has been explored to enhance the compound's chemical stability in biological environments.

Overall, 3,3-dimethyl-4-(propan-2-yloxy)but-1-yne represents a significant advancement in the field of organic chemistry and biomedical research. Its unique molecular structure and functional groups make it a versatile platform for the development of novel therapeutics and biomedical technologies. As research in this area continues to evolve, the potential applications of this compound are expected to expand, contributing to the advancement of personalized medicine and targeted therapies.